Cas no 57826-37-6 (1H-Indole, 1-benzoyl-3-methyl-)

1H-Indole, 1-benzoyl-3-methyl- structure
57826-37-6 structure
Product Name:1H-Indole, 1-benzoyl-3-methyl-
CAS No:57826-37-6
MF:C16H13NO
MW:235.280524015427
CID:344030
PubChem ID:12234018
Update Time:2025-04-19

1H-Indole, 1-benzoyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-benzoyl-3-methyl-
    • (3-methylindol-1-yl)-phenylmethanone
    • 1-benzoyl-3-methyl-1H-indole
    • 57826-37-6
    • (3-methyl-1H-indol-1-yl)(phenyl)methanone
    • DTXSID80481651
    • SCHEMBL14301382
    • Inchi: 1S/C16H13NO/c1-12-11-17(15-10-6-5-9-14(12)15)16(18)13-7-3-2-4-8-13/h2-11H,1H3
    • InChI Key: RWBZXMIHJLXPFB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N1C=C(C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22
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